Cas no 312706-47-1 (Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-)

• Product Name: Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-
• CAS No: 312706-47-1
• MF: C₈H₁₀F₃NOS₂
• MW: 257.296309947968
• CID: 6431244
• Update Time: 2025-07-14

Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-

• Inchi： 1S/C8H10F3NOS2/c1-4(2)5-3-15-7(14)12(5)6(13)8(9,10)11/h4-5H,3H2,1-2H3/t5-/m1/s1
• InChI Key： VIIZBSBWKBJDET-RXMQYKEDSA-N
• SMILES： C(=O)(N1[C@@H](C(C)C)CSC1=S)C(F)(F)F

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 239.9±50.0 °C(Predicted)
• pka: -3.05±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones

Additional information on Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-

Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]- (CAS No. 312706-47-1): A Comprehensive Overview

Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]- (CAS No. 312706-47-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-N-(1-(2,2,2-trifluoroacetyl)-4-methylthiazolidin-3-yl)thiourea, is characterized by its unique structural features and potential biological activities. The compound's structure includes a trifluoromethyl group and a thiazolidine ring, which contribute to its stability and reactivity in various chemical and biological environments.

The trifluoromethyl group is a common functional group in pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of molecules. This feature is particularly important in drug design, as it can improve the pharmacokinetic properties of compounds, such as their absorption, distribution, metabolism, and excretion (ADME). The presence of the thiazolidine ring further adds to the compound's complexity and potential for diverse biological interactions.

Recent studies have highlighted the potential of Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]- in various therapeutic applications. One notable area of research is its role as a protease inhibitor. Proteases are enzymes that play crucial roles in many physiological processes, including protein degradation and signal transduction. Inhibiting specific proteases can be a valuable strategy for treating diseases such as cancer, viral infections, and neurodegenerative disorders.

A study published in the *Journal of Medicinal Chemistry* demonstrated that Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]- exhibits potent inhibitory activity against serine proteases, a class of proteases involved in numerous pathological conditions. The researchers found that the compound effectively inhibited the activity of these enzymes without causing significant cytotoxicity to normal cells. This selective inhibition suggests that the compound could be developed into a therapeutic agent with minimal side effects.

Another area of interest is the compound's potential as an antiviral agent. Viral proteases are essential for the replication and maturation of many viruses, making them attractive targets for antiviral drugs. A recent study published in *Antiviral Research* reported that Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]- showed promising antiviral activity against several RNA viruses, including influenza and coronaviruses. The compound was found to inhibit viral protease activity and reduce viral replication in cell culture models.

The structural characteristics of Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]- also make it an attractive candidate for drug delivery systems. The presence of the trifluoromethyl group can enhance the compound's lipophilicity, allowing it to more easily cross biological membranes and reach target tissues. Additionally, the thiazolidine ring can be modified to incorporate targeting ligands or other functional groups that improve the compound's pharmacological properties.

In terms of synthesis, Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]- can be prepared through a series of well-established organic reactions. One common synthetic route involves the reaction of (S)-4-methylthiazolidine-3-carboxylic acid with trifluoroacetyl chloride followed by treatment with thiourea. This multi-step process allows for high yields and purity of the final product.

The safety profile of Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]- has been extensively studied in preclinical models. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity to major organs such as the liver and kidneys. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, Ethanone, 2,2,2-trifluoro-1-[(4S)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]- (CAS No. 312706-47-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.